molecular formula C11H12N4 B13600801 1-benzyl-1H-pyrazole-4-carboximidamide

1-benzyl-1H-pyrazole-4-carboximidamide

Cat. No.: B13600801
M. Wt: 200.24 g/mol
InChI Key: FLMSSHRZECTCSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzyl-1H-pyrazole-4-carboximidamide is a heterocyclic compound featuring a pyrazole core substituted with a benzyl group at position 1 and a carboximidamide functional group at position 4. This structure confers unique chemical and biological properties, making it a focus in medicinal chemistry and materials science. The compound is synthesized via methods such as nitrosation of 5-amino-1-arylpyrazole-4-carbonitriles using t-butyl nitrite under reflux conditions, followed by purification via recrystallization (Method B) . Key characterization techniques include TLC, melting point analysis, IR, and NMR spectroscopy, ensuring high purity and structural validation . Derivatives of this compound have shown promise in antileishmanial activity studies, though detailed biological data remain under investigation .

Properties

Molecular Formula

C11H12N4

Molecular Weight

200.24 g/mol

IUPAC Name

1-benzylpyrazole-4-carboximidamide

InChI

InChI=1S/C11H12N4/c12-11(13)10-6-14-15(8-10)7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H3,12,13)

InChI Key

FLMSSHRZECTCSB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN2C=C(C=N2)C(=N)N

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Electron-withdrawing groups (e.g., Br, NO₂) increase melting points and stability, while electron-donating groups (e.g., OCH₃) modulate solubility .
  • The presence of dual heterocycles (e.g., pyrazole + benzene in ) enhances binding affinity in biological systems.

Substituent Variations on the Pyrazole Core

Functionalization at the pyrazole ring’s nitrogen or carbon positions significantly alters reactivity and bioactivity:

Compound Name Substituent Position Key Structural Differences Impact on Properties
N-Hydroxy-1-(trifluoromethyl)-1H-pyrazole-4-carboximidamide N-hydroxy, CF₃ at position 1 Hydroxyl and trifluoromethyl groups Increased acidity (hydroxyl) and lipophilicity (CF₃)
4-Propyl-1H-pyrazole-1-carboximidamide Propyl at position 4 Aliphatic chain substitution Higher hydrophobicity; altered pharmacokinetics
N-Benzyl-1,4-dimethyl-1H-pyrazol-5-amine Benzyl at N1, methyl at C1/C4 Amine vs. carboximidamide Reduced hydrogen-bonding capacity; altered target selectivity

Key Observations :

  • Trifluoromethyl groups enhance metabolic resistance and membrane permeability .

Functional Group Comparisons

The carboximidamide group distinguishes 1-benzyl-1H-pyrazole-4-carboximidamide from other pyrazole derivatives:

Compound Name Functional Group Key Differences
1H-Pyrazole-4-carboxylic acid Carboxylic acid Higher acidity; prone to deprotonation in physiological conditions
3-Methyl-1H-pyrazole Methyl group Simpler structure; lacks hydrogen-bonding capacity
4-Amino-3,5-dimethyl-1H-pyrazole-1-carboximidamide Amino + carboximidamide Dual functional groups; enhanced nucleophilicity

Key Observations :

  • The carboximidamide group provides hydrogen-bond donor/acceptor sites, critical for interactions with biological targets .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.